![molecular formula C20H22N2O4 B5187307 N-[2-(benzoylamino)benzoyl]isoleucine](/img/structure/B5187307.png)
N-[2-(benzoylamino)benzoyl]isoleucine
Overview
Description
N-[2-(benzoylamino)benzoyl]isoleucine, also known as BI-69A11, is a small molecule inhibitor that has been widely used in scientific research. It is a derivative of the natural amino acid isoleucine and has been shown to have potent inhibitory effects on several enzymes and biological pathways.
Mechanism of Action
The mechanism of action of N-[2-(benzoylamino)benzoyl]isoleucine involves binding to the active site of target enzymes and blocking their activity. It has been shown to be a competitive inhibitor of several enzymes, including HDACs and sirtuins, and a non-competitive inhibitor of PARP-1.
Biochemical and Physiological Effects:
N-[2-(benzoylamino)benzoyl]isoleucine has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. It has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(benzoylamino)benzoyl]isoleucine is its potency and specificity for target enzymes, which makes it a valuable tool for investigating their role in biological processes. However, its use in lab experiments is limited by its cost and availability, as well as its potential toxicity and off-target effects.
Future Directions
There are several future directions for research on N-[2-(benzoylamino)benzoyl]isoleucine, including:
1. Investigation of its potential therapeutic applications in cancer, neurodegenerative diseases, and other disorders.
2. Development of more potent and selective derivatives of N-[2-(benzoylamino)benzoyl]isoleucine for use in lab experiments and potential drug development.
3. Elucidation of the molecular mechanisms underlying its anti-inflammatory and neuroprotective effects.
4. Investigation of its potential as a tool for epigenetic editing and gene therapy.
In conclusion, N-[2-(benzoylamino)benzoyl]isoleucine is a valuable tool for scientific research, with potent inhibitory effects on several enzymes and biological pathways. Its use in lab experiments has provided valuable insights into the role of these enzymes in biological processes and has potential therapeutic applications. Future research on N-[2-(benzoylamino)benzoyl]isoleucine is likely to uncover new insights into its molecular mechanisms and potential applications.
Synthesis Methods
The synthesis of N-[2-(benzoylamino)benzoyl]isoleucine involves several steps, starting with the reaction of isoleucine with benzoyl chloride to form N-benzoyl isoleucine. This intermediate is then reacted with aniline in the presence of a coupling reagent to form N-[2-(benzoylamino)benzoyl]isoleucine.
Scientific Research Applications
N-[2-(benzoylamino)benzoyl]isoleucine has been extensively used in scientific research as a tool to investigate the role of various enzymes and pathways in biological processes. It has been shown to inhibit the activity of several enzymes, including histone deacetylases, sirtuins, and PARP-1, which are involved in epigenetic regulation, DNA repair, and cell signaling.
properties
IUPAC Name |
2-[(2-benzamidobenzoyl)amino]-3-methylpentanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-3-13(2)17(20(25)26)22-19(24)15-11-7-8-12-16(15)21-18(23)14-9-5-4-6-10-14/h4-13,17H,3H2,1-2H3,(H,21,23)(H,22,24)(H,25,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSYWEFSXSAYLEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901330097 | |
Record name | 2-[(2-benzamidobenzoyl)amino]-3-methylpentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901330097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
50.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24796110 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-[(2-Benzamidobenzoyl)amino]-3-methylpentanoic acid | |
CAS RN |
1007958-31-7 | |
Record name | 2-[(2-benzamidobenzoyl)amino]-3-methylpentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901330097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.